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Compound of Interest

Compound Name: 2,5-Dichlorophenol

Cat. No.: B122974 Get Quote

Solubility Profile of 2,5-Dichlorophenol: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,5-Dichlorophenol (2,5-DCP) is a chlorinated aromatic organic compound that serves as a

significant intermediate in the synthesis of various chemicals, including dyes, resins, and

pesticides. A thorough understanding of its solubility in aqueous and organic solvents is

paramount for its application in chemical synthesis, formulation development, and for assessing

its environmental fate and toxicology. This technical guide provides a comprehensive overview

of the available solubility data for 2,5-dichlorophenol and offers detailed experimental

protocols for its determination.

Physicochemical Properties of 2,5-Dichlorophenol
A summary of key physicochemical properties of 2,5-dichlorophenol is presented below.
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Property Value

Molecular Formula C₆H₄Cl₂O

Molar Mass 163.00 g/mol

Melting Point 54-57 °C

Boiling Point 211-222 °C

logP (Octanol/Water Partition Coefficient) 3.06

pKa 7.51 - 7.53

Quantitative Solubility Data
The solubility of a compound is a critical parameter that dictates its behavior in various

systems. Below is a compilation of the available quantitative solubility data for 2,5-
dichlorophenol in water.

Data Presentation: Solubility of 2,5-Dichlorophenol
Table 1: Solubility of 2,5-Dichlorophenol in Water

Solvent Temperature (°C) Solubility

Water 20 3 g/L[1]

Water Not Specified 2000 mg/L[2]

Water 20-30 30-33 µg/L

Note on Organic Solvents:

A comprehensive literature search of scientific databases and journals did not yield specific

quantitative solubility data (e.g., in g/100 mL or mole fraction) for 2,5-dichlorophenol in
common organic solvents at defined temperatures. Qualitative assessments indicate that 2,5-
dichlorophenol is "very soluble" in ethanol and ethyl ether, and "soluble" in benzene and

petroleum ether[2]. Given the lack of precise data, it is imperative for researchers to
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experimentally determine the solubility of 2,5-dichlorophenol in the specific organic solvents

relevant to their work. The following section provides detailed protocols for this purpose.

Experimental Protocols for Solubility Determination
The following are established methodologies for the accurate determination of the solubility of a

solid compound like 2,5-dichlorophenol in a liquid solvent.

Method 1: Gravimetric Determination of Solubility
(Shake-Flask Method)
This method directly measures the concentration of the solute in a saturated solution.

Materials:

2,5-Dichlorophenol (solid)

Solvent of interest (e.g., water, ethanol, acetone)

Analytical balance

Thermostatically controlled shaker or water bath

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Evaporating dish or watch glass

Oven

Conical flasks with stoppers

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of solid 2,5-dichlorophenol to a conical flask containing a known

volume of the solvent. The presence of undissolved solid is essential to ensure saturation.
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Seal the flask to prevent solvent evaporation.

Place the flask in a thermostatically controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached.

Sample Withdrawal and Filtration:

Allow the solution to stand undisturbed at the controlled temperature for a short period to

allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled

pipette to match the solution's temperature, avoiding the transfer of any solid particles.

Immediately filter the withdrawn sample through a syringe filter that is compatible with the

solvent and has been pre-conditioned with the solution. This step is crucial to remove any

undissolved microcrystals.

Gravimetric Analysis:

Accurately weigh a clean, dry evaporating dish.

Transfer a precise volume of the clear filtrate into the pre-weighed evaporating dish and

record the exact volume.

Carefully evaporate the solvent in a well-ventilated fume hood or under a gentle stream of

nitrogen. For higher boiling point solvents, an oven set at a temperature below the boiling

point of the solvent and the melting point of 2,5-dichlorophenol can be used.

Once the solvent is completely evaporated, place the evaporating dish containing the solid

residue in an oven at a temperature sufficient to remove any residual solvent without

causing sublimation or decomposition of the 2,5-dichlorophenol (e.g., 60-70°C).

Cool the dish in a desiccator and weigh it on an analytical balance.

Repeat the drying and weighing process until a constant weight is achieved.
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Calculation of Solubility:

Calculate the mass of the dissolved 2,5-dichlorophenol by subtracting the initial weight of

the empty evaporating dish from the final constant weight.

The solubility can then be expressed in various units, such as g/L, mg/mL, or as a mole

fraction.

Method 2: UV-Visible Spectrophotometry for Solubility
Determination
This method is suitable when the solute has a distinct UV-Vis absorbance profile in the chosen

solvent.

Materials:

UV-Vis Spectrophotometer

Quartz cuvettes

Volumetric flasks and pipettes

Materials for preparing a saturated solution as described in Method 1.

Procedure:

Preparation of Standard Solutions and Calibration Curve:

Prepare a series of standard solutions of 2,5-dichlorophenol of known concentrations in

the solvent of interest.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for 2,5-dichlorophenol.

Plot a calibration curve of absorbance versus concentration. The curve should be linear in

the concentration range of interest (Beer's Law).

Preparation and Analysis of the Saturated Solution:
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Prepare a saturated solution of 2,5-dichlorophenol as described in steps 1 and 2 of the

Gravimetric Method.

Carefully take a known volume of the clear filtrate and dilute it with the solvent in a

volumetric flask to a concentration that falls within the linear range of the calibration curve.

Measure the absorbance of the diluted solution at the λmax.

Calculation of Solubility:

Using the equation of the line from the calibration curve, determine the concentration of

the diluted solution.

Calculate the concentration of the original saturated solution by multiplying the

concentration of the diluted solution by the dilution factor. This value represents the

solubility of 2,5-dichlorophenol in the solvent at the specified temperature.

Mandatory Visualization
The following diagrams illustrate the experimental workflow for determining the solubility of 2,5-
dichlorophenol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b122974?utm_src=pdf-body
https://www.benchchem.com/product/b122974?utm_src=pdf-body
https://www.benchchem.com/product/b122974?utm_src=pdf-body
https://www.benchchem.com/product/b122974?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Saturated Solution

Sampling and Filtration

Analysis

Gravimetric Method Spectroscopic Method

Calculation

Start: Excess 2,5-DCP
+ Solvent in Flask

Agitate at Constant Temperature
(e.g., 24-48h)

Allow Excess Solid to Settle

Withdraw Supernatant

Filter through Syringe Filter

Add Known Volume of Filtrate

Dilute Filtrate to Known VolumeWeigh Empty Evaporating Dish

Evaporate Solvent

Dry Residue to Constant Weight

Weigh Dish with Residue

Calculate Mass of Solute
per Volume of Solvent

Prepare Standards &
Generate Calibration Curve

Measure Absorbance at λmax

Calculate Concentration
from Calibration Curve

End: Solubility Determined

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.
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Caption: Logical relationships in solubility measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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